N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C12H13NO3/c14-12(13-8-5-6-8)11-7-15-9-3-1-2-4-10(9)16-11/h1-4,8,11H,5-7H2,(H,13,14)
• InChI Key: XSEFLCAZAPLJJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of benzodioxine derivatives and has been found to exhibit interesting pharmacological properties.

Scientific Research Applications

Antileishmanial Activity

N-cyclopropyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide: and its derivatives have shown promise as potential antileishmanial agents. In a study by Seth et al., a series of uniquely functionalized 2,3-dihydro-1H-pyrrolo[3,4-b]quinolin-1-one derivatives were synthesized and evaluated against visceral leishmaniasis (VL). .

Oxygen- and Sulfur-Containing Benzoheterocyclic Compounds

These derivatives fall into the class of 2,3-dihydrobenzoxathiine compounds. Researchers have explored their applications in chemical, agrochemical, medicinal, and pharmaceutical fields. Notably, they have been used as:

• .

Indole Derivatives and Pharmacological Activity

While not directly related to the benzodioxine compound, indole derivatives share some similarities. Indole-3-acetic acid, a plant hormone, is produced from tryptophan degradation. Amongst indole derivatives, compounds like (S)-N-(1-(benzo[d]thiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide (42) and (S)-N-(benzo[d]thiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide (43) have shown anti-inflammatory and analgesic activities. .